[[(1S,2S,5R)-5-Methyl-2-propan-2-ylcyclohexyl]-phenylphosphoryl]benzene
[[(1S,2S,5R)-5-Methyl-2-propan-2-ylcyclohexyl]-phenylphosphoryl]benzene
Blocker of IKur ultrarapid delayed rectifier potassium current and KV1.5 channels (IC50 = 0.31 μM for rKV1.5). Displays selectivity for inhibition of IKur over Ito (8-fold), IK1, IKr and IKs (20-fold) in native myocytes and selectivity for rat recombinant KV1.5 over KV3.1 (~ 15-fold). Increases action potential duration in atrial but not ventricular myocytes and prevents atrial arrhythmia.
Brand Name:
Vulcanchem
CAS No.:
43077-30-1
VCID:
VC0004523
InChI:
InChI=1S/C22H29OP/c1-17(2)21-15-14-18(3)16-22(21)24(23,19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18-,21+,22+/m1/s1
SMILES:
CC1CCC(C(C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C
Molecular Formula:
C22H29OP
Molecular Weight:
340.4 g/mol
[[(1S,2S,5R)-5-Methyl-2-propan-2-ylcyclohexyl]-phenylphosphoryl]benzene
CAS No.: 43077-30-1
Inhibitors
VCID: VC0004523
Molecular Formula: C22H29OP
Molecular Weight: 340.4 g/mol
![[[(1S,2S,5R)-5-Methyl-2-propan-2-ylcyclohexyl]-phenylphosphoryl]benzene - 43077-30-1](/images/no_structure.jpg)
| CAS No. | 43077-30-1 |
|---|---|
| Product Name | [[(1S,2S,5R)-5-Methyl-2-propan-2-ylcyclohexyl]-phenylphosphoryl]benzene |
| Molecular Formula | C22H29OP |
| Molecular Weight | 340.4 g/mol |
| IUPAC Name | [[(1S,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl]-phenylphosphoryl]benzene |
| Standard InChI | InChI=1S/C22H29OP/c1-17(2)21-15-14-18(3)16-22(21)24(23,19-10-6-4-7-11-19)20-12-8-5-9-13-20/h4-13,17-18,21-22H,14-16H2,1-3H3/t18-,21+,22+/m1/s1 |
| Standard InChIKey | BPCNGVCAHAIZEE-COPCDDAFSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H]([C@H](C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C |
| SMILES | CC1CCC(C(C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C |
| Canonical SMILES | CC1CCC(C(C1)P(=O)(C2=CC=CC=C2)C3=CC=CC=C3)C(C)C |
| Description | Blocker of IKur ultrarapid delayed rectifier potassium current and KV1.5 channels (IC50 = 0.31 μM for rKV1.5). Displays selectivity for inhibition of IKur over Ito (8-fold), IK1, IKr and IKs (20-fold) in native myocytes and selectivity for rat recombinant KV1.5 over KV3.1 (~ 15-fold). Increases action potential duration in atrial but not ventricular myocytes and prevents atrial arrhythmia. |
| Synonyms | Alternative Name: Diphenyl phosphine oxide-1 |
| PubChem Compound | 21678144 |
| Last Modified | Nov 11 2021 |
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